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Compound of Interest

Compound Name: N,N'-Bis(methoxymethyl)thiourea

Cat. No.: B12736656

An In-depth Technical Guide to N,N'-Bis(methoxymethyl)thiourea (CAS: 51872-26-5)

A comprehensive resource for researchers, scientists, and drug development professionals
exploring the chemical properties, synthesis, and potential applications of N,N'-
Bis(methoxymethyl)thiourea.

Chemical Identity and Properties

N,N'-Bis(methoxymethyl)thiourea is a symmetrically substituted thiourea derivative. The
presence of methoxymethyl groups on both nitrogen atoms imparts unique reactivity and
solubility characteristics to the molecule, making it a valuable intermediate in organic synthesis.

Table 1: Physicochemical Properties of N,N'-Bis(methoxymethyl)thiourea[1]
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Property Value
CAS Number 51872-26-5
Molecular Formula C5H12N202S
Molecular Weight 164.23 g/mol
White crystalline solid (typical for thiourea
Appearance L
derivatives)[2]
Melting Point Data not available
Boiling Point Data not available
N Expected to be soluble in organic solvents like
Solubility
DMF[2]
Density Data not available

Synthesis and Spectroscopic Characterization

While a specific protocol for N,N'-Bis(methoxymethyl)thiourea is not readily available in the
reviewed literature, a general methodology for the synthesis of similar N,N'-disubstituted
thioureas can be inferred. The synthesis of the related compound, N,N'-bis(4-
methoxybenzylidene)thiourea, involves the condensation of an aldehyde (4-
methoxybenzaldehyde) with thiourea in an ethanolic solution with a basic catalyst[2]. A
plausible synthetic route for N,N'-Bis(methoxymethyl)thiourea could involve the reaction of
methoxymethylamine with a thiocarbonyl source.

General Experimental Protocol for Synthesis of N,N'-Disubstituted Thioureas (Adapted from a
similar synthesis)[2]

» Dissolve thiourea in ethanol.
o Add the corresponding methoxy-containing reactant in a suitable stoichiometric ratio.

e Add a few drops of a basic solution (e.g., 10% NaOH) to adjust the pH and catalyze the
reaction.
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 Stir the reaction mixture at room temperature or with gentle heating.

e Monitor the reaction progress using thin-layer chromatography (TLC).

e Upon completion, cool the reaction mixture to induce crystallization of the product.

o Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum.
o Recrystallize the crude product from a suitable solvent to obtain the pure compound.
Spectroscopic Data:

Specific spectroscopic data for N,N'-Bis(methoxymethyl)thiourea is not available in the
searched literature. However, the expected spectral characteristics can be predicted based on
the analysis of related thiourea derivatives.

'H NMR: The proton NMR spectrum is expected to show signals for the methoxy protons
(CHs0-) and the methylene protons (-CHz-). The chemical shifts and coupling patterns would
be informative for structural confirmation.

e 13C NMR: The carbon NMR spectrum would display distinct signals for the methoxy carbon,
the methylene carbon, and the thiocarbonyl carbon (C=S).

e FT-IR: The infrared spectrum is anticipated to exhibit characteristic absorption bands for N-H
stretching (if any residual), C-H stretching of the methoxymethyl groups, C-N stretching, and
the C=S stretching vibration, which typically appears in the region of 1050-1200 cm~1[3].

e Mass Spectrometry: The mass spectrum would show the molecular ion peak and
fragmentation patterns corresponding to the loss of methoxymethyl groups and other
characteristic fragments.

Applications in Organic Synthesis

N,N'-Bis(methoxymethyl)thiourea serves as a versatile building block in organic synthesis,
particularly in the construction of heterocyclic compounds. It has been utilized in catalytic
cycloaminomethylation reactions with ureas and thioureas to synthesize various nitrogen and
sulfur-containing heterocycles. These reactions often employ catalysts such as samarium(lll)
chloride (SmClz-6H20)[4].
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Experimental Protocol for the Synthesis of 5-Alkyl-1,3,5-triazinane-2-thiones using a Thiourea
Derivative[4]

e To a solution of the N,N-bis(methoxymethyl)alkanamine in a suitable solvent (e.g., a mixture
of CHCIs and EtOH), add thiourea.

e Add a catalytic amount of SmCls-6H20 to the reaction mixture.

e Heat the mixture at a specified temperature (e.g., 80 °C) for a defined period (e.g., 2.5
hours).

¢ Monitor the reaction progress by TLC.
» After completion, cool the reaction mixture to room temperature.
» Remove the solvent under reduced pressure.

 Purify the resulting residue by column chromatography on silica gel to isolate the desired 5-
alkyl-1,3,5-triazinane-2-thione product.

Logical Workflow for Synthesis of Heterocycles
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Caption: Synthetic workflow for heterocycle synthesis.

Biological Activity and Potential in Drug
Development

While specific biological data for N,N'-Bis(methoxymethyl)thiourea is not documented in the
reviewed literature, the broader class of thiourea derivatives has garnered significant attention
in medicinal chemistry due to their diverse pharmacological activities[5]. Thiourea-containing
compounds have been investigated for their potential as anticancer, antibacterial, antifungal,
and antiviral agents|[5].
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The mechanism of action for many biologically active thiourea derivatives involves their ability
to interact with various biological targets, including enzymes and receptors. For instance, some
thiourea derivatives have shown inhibitory activity against enzymes like urease[6]. The
structural features of N,N'-Bis(methoxymethyl)thiourea, with its flexible methoxymethyl side
chains, could allow for specific interactions within the binding pockets of biological
macromolecules.

Given the precedent set by other thiourea compounds, N,N'-Bis(methoxymethyl)thiourea
represents a scaffold that could be further explored for potential therapeutic applications.
Future research could involve screening this compound against various biological targets to
uncover any latent pharmacological activity.

Potential Drug Development Workflow
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Discovery & Screening

N,N'-Bis(methoxymethyl)thiourea
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Caption: A potential workflow for drug development.
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Safety and Toxicology

Specific toxicological data for N,N'-Bis(methoxymethyl)thiourea is not available. However,
data for the parent compound, thiourea, indicates that it can be harmful if swallowed and may
cause skin irritation[7]. It is also suspected of causing cancer and damage to the unborn
child[7]. Therefore, N,N'-Bis(methoxymethyl)thiourea should be handled with appropriate
safety precautions in a laboratory setting. This includes the use of personal protective
equipment such as gloves, safety glasses, and a lab coat. All handling should be performed in
a well-ventilated fume hood.

Conclusion

N,N'-Bis(methoxymethyl)thiourea is a chemical compound with established utility as a
synthetic intermediate, particularly in the formation of heterocyclic structures. While its own
biological properties have not been extensively investigated, the broader family of thiourea
derivatives exhibits a wide range of pharmacological activities, suggesting that N,N’-
Bis(methoxymethyl)thiourea could be a valuable scaffold for future drug discovery efforts.
Further research is warranted to fully elucidate its physicochemical properties, spectroscopic
characteristics, and to explore its potential as a biologically active agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N,N'-Bis(methoxymethyl)thiourea CAS number 51872-
26-5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12736656#n-n-bis-methoxymethyl-thiourea-cas-
number-51872-26-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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